2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile

• Molecular Formula: C21H14I2N2O3S
• Molecular Weight: 628.2 g/mol
• IUPAC Name: 2-[[2-[(E)-(2,4-dioxo-3-prop-2-enyl-1,3-thiazolidin-5-ylidene)methyl]-4,6-diiodophenoxy]methyl]benzonitrile
• InChI: InChI=1S/C21H14I2N2O3S/c1-2-7-25-20(26)18(29-21(25)27)9-15-8-16(22)10-17(23)19(15)28-12-14-6-4-3-5-13(14)11-24/h2-6,8-10H,1,7,12H2/b18-9+
• InChI Key: PUKCOELLAPQVKC-GIJQJNRQSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=C(C(=CC(=C2)I)I)OCC3=CC=CC=C3C#N)/SC1=O
• SMILES: C=CCN1C(=O)C(=CC2=CC(=CC(=C2OCC3=CC=CC=C3C#N)I)I)SC1=O
• Canonical SMILES: C=CCN1C(=O)C(=CC2=C(C(=CC(=C2)I)I)OCC3=CC=CC=C3C#N)SC1=O

Description

2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has gained significant attention due to its unique properties and potential to be used in various research fields.

Mechanism of Action

The exact mechanism of action of 2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile is not fully understood. However, it has been found to interact with various biological targets, including enzymes and receptors, leading to its biological and pharmacological effects.
Biochemical and Physiological Effects:
2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been found to have potential applications in the treatment of various diseases, including diabetes, Alzheimer's disease, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile in lab experiments include its unique properties and potential to be used in various research fields. However, its limitations include its complex synthesis method and potential toxicity.

Future Directions

There are numerous future directions for the research of 2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile. Some potential areas of research include further studies on its mechanism of action, its potential applications in drug discovery and development, and its potential use in the treatment of various diseases. Additionally, future research could focus on the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile involves the reaction between 2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidine-5-carboxylic acid and 2,4,6-triiodophenol in the presence of a catalyst. The resulting compound is then reacted with benzonitrile to yield the final product.

Scientific Research Applications

2-[(2-{(E)-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylidene]methyl}-4,6-diiodophenoxy)methyl]benzonitrile has been extensively studied for its potential applications in scientific research. This compound has been found to have various biological and pharmacological activities, making it a potential candidate for drug discovery and development.